Cas no 873779-30-7 (tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate)

• Product Name: tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate
• CAS No: 873779-30-7
• MF: C₁₇H₂₁BrN₂O₃
• MW: 381.264243841171
• MDL: MFCD10566052
• CID: 706522
• PubChem ID: 45789934
• Update Time: 2025-06-08

tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1'-Boc-5-Bromo-1,2-dihydro-2-oxo-spiro[3H-indole-3,4'-piperidine]
• tert-Butyl 5-bromo-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate
• Spiro[3H-indole-3,4'-piperidine]-1'-carboxylicacid, 5-bromo-1,2-dihydro-2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 5-bromo-2-oxospiro[1H-indole-3,4'-piperidine]-1'-carboxylate
• 5-BROMO-1,2-DIHYDRO-2-OXO-SPIRO[3H-INDOLE-3,4'-PIPERIDINE]-1'-CARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
• C17H21BrN2O3
• tert-Butyl5-bromo-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate
• 1'-N-Boc-5-bromo-1,2-dihydro-2-oxo-spiro[3H-indole-3,4'-piperidine]
• PB34521
• AM804460
• AK
• tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate
• 1,1-Dimethylethyl 5-bromo-1,2-dihydro-2-oxospiro[3H-indole-3,4′-piperidine]-1′-carboxylate (ACI)
• 1′-Boc-5-bromo-1,2-dihydro-2-oxo-spiro[3H-indole-3,4′-piperidine]
• DTXSID50672115
• 1`-Boc-5-Bromo-1,2-dihydro-2-oxo-spiro[3H-indole-3,4`-piperidine]
• CHEMBL4531328
• tert-Butyl 5-bromo-2-oxospiro[3H-indoline-3,4'-piperidine]-1'-carboxylate
• CS-W023016
• 1 inverted exclamation mark -Boc-5-bromo-2-oxospiro[indoline-3,4 inverted exclamation mark -piperidine]
• SCHEMBL13310616
• tert-Butyl 5-bromo-2-oxo-1,2-dihydro-1'H-spiro[indole-3,4'-piperidine]-1'-carboxylate
• SY101689
• AKOS015836942
• 873779-30-7
• MFCD10566052
• tert-butyl 5-bromo-2-oxo-1H-spiro[indole-3,4'-piperidine]-1'-carboxylate
• AS-30910
• Spiro[3h-indole-3,4'-piperidine]-1'-carboxylicacid,5-bromo-1,2-dihydro-2-oxo-,1,1-dimethylethyl ester
• DB-358768

• MDL： MFCD10566052
• Inchi： 1S/C17H21BrN2O3/c1-16(2,3)23-15(22)20-8-6-17(7-9-20)12-10-11(18)4-5-13(12)19-14(17)21/h4-5,10H,6-9H2,1-3H3,(H,19,21)
• InChI Key： SMSXNHRWSYLACX-UHFFFAOYSA-N
• SMILES： O=C(N1CCC2(C3C(=CC=C(C=3)Br)NC2=O)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 380.07400
• Monoisotopic Mass: 380.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 2.7

Experimental Properties

• PSA: 58.64000
• LogP: 3.74580

tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate

tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS No. 873779-30-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS No. 873779-30-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a spirocyclic derivative, characterized by the presence of a spiro[indoline-3,4'-piperidine] core and a tert-butyl carboxylate group. The bromine substitution at the 5-position of the indoline ring adds further complexity and functionality to the molecule.

The spiro[indoline-3,4'-piperidine] scaffold is a privileged structure in medicinal chemistry, known for its ability to modulate various biological targets. The spirocyclic architecture provides enhanced conformational rigidity and improved pharmacokinetic properties, making it an attractive candidate for drug discovery. The tert-butyl carboxylate group serves as a protecting group during synthesis and can be readily cleaved to generate the corresponding carboxylic acid, which may be further functionalized for specific therapeutic purposes.

The synthesis of tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate typically involves multi-step processes, including the formation of the spirocyclic core and the introduction of the bromine substituent. One common approach is to start with an indoline derivative and undergo a spirocyclization reaction with a piperidine precursor. The resulting spirocyclic intermediate can then be brominated at the 5-position using an appropriate brominating agent. The tert-butyl carboxylate group can be introduced through esterification reactions, providing a versatile platform for further chemical modifications.

Recent studies have highlighted the potential of tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate in various therapeutic areas. For instance, its ability to modulate G protein-coupled receptors (GPCRs) has been extensively investigated. GPCRs are a large family of membrane receptors involved in numerous physiological processes and are key targets for drug development. The spirocyclic structure of this compound allows it to interact with specific GPCR subtypes, potentially leading to novel treatments for conditions such as neurological disorders and metabolic diseases.

In addition to its GPCR modulation properties, tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate has shown promise in cancer research. The bromine substituent at the 5-position of the indoline ring can enhance the compound's ability to penetrate cell membranes and target intracellular signaling pathways involved in cancer progression. Preclinical studies have demonstrated that this compound can inhibit tumor growth by interfering with key signaling cascades, such as the PI3K/AKT/mTOR pathway.

The pharmacokinetic properties of tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate have also been evaluated in several studies. Its spirocyclic structure contributes to improved metabolic stability and reduced toxicity compared to linear analogs. This makes it a suitable candidate for oral administration and long-term treatment regimens. However, further optimization may be necessary to enhance its bioavailability and reduce potential side effects.

One of the key challenges in the development of tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate is its synthetic accessibility. While several synthetic routes have been reported, they often involve multiple steps and may require specialized reagents or conditions. Ongoing research aims to develop more efficient and scalable methods for its synthesis, which would facilitate its transition from laboratory-scale production to industrial-scale manufacturing.

In conclusion, tert-butyl 5-bromo-2-oxo-spiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS No. 873779-30-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.